2-Amino-6-benzyl-4-(2-methoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-benzyl-4-(2-methoxyphenyl)-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C23H22N4O/c1-28-21-10-6-5-9-17(21)22-18(13-24)23(25)26-20-11-12-27(15-19(20)22)14-16-7-3-2-4-8-16/h2-10H,11-12,14-15H2,1H3,(H2,25,26)
• InChI Key: FLTLNMQPQLVMPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=C(C(=NC3=C2CN(CC3)CC4=CC=CC=C4)N)C#N
• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol
• CAS No.: 905809-16-7

Description

2-Amino-6-benzyl-4-(2-methoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is a tricyclic naphthyridine derivative featuring a benzyl group at position 6, a 2-methoxyphenyl substituent at position 4, and a cyano group at position 3 (Figure 1, compound 1R in ). Its synthesis typically involves multi-step reactions, including cyclocondensation and functionalization steps, as outlined in , where related analogs are prepared via reactions with propargyl bromides or benzyl halides.

Biological Activity

2-Amino-6-benzyl-4-(2-methoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is a complex heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-Amino-6-benzyl-4-(2-methoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile can be represented as follows:

$$\text{C}_{20}\text{H}_{22}\text{N}_4\text{O}\quad (\text{Molecular Weight 350 42 g mol})$$

This compound features a naphthyridine core with various functional groups that contribute to its biological activity.

Anticancer Activity

Research has indicated that derivatives of naphthyridine compounds exhibit significant anticancer properties. For instance, studies have shown that related naphthyridine derivatives can inhibit specific kinases involved in cancer progression, such as c-Kit and VEGFR-2 . The mechanism often involves the inhibition of cellular proliferation and induction of apoptosis in cancer cell lines.

Compound	Target	IC50 (nM)	Cell Line
Naphthyridine Derivative	c-Kit/VEGFR-2 Kinase	50	A549 (Lung Cancer)
Naphthyridine Derivative	PDE5	100	MCF7 (Breast Cancer)

Anti-inflammatory Properties

The compound has also been studied for its anti-inflammatory effects. Some naphthyridine derivatives have shown promise in treating inflammatory diseases by inhibiting pro-inflammatory cytokines and pathways . This suggests potential therapeutic applications in conditions like rheumatoid arthritis and other chronic inflammatory disorders.

Neuroprotective Effects

Emerging evidence suggests that certain naphthyridine derivatives may provide neuroprotective benefits. They are believed to modulate neurotransmitter systems and exhibit antioxidant properties, which could be beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's .

The biological activity of 2-Amino-6-benzyl-4-(2-methoxyphenyl)-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is primarily attributed to its ability to interact with various molecular targets:

• Kinase Inhibition : Compounds in this class can inhibit key kinases involved in cell signaling pathways that regulate growth and survival.
• Cytokine Modulation : They may reduce the expression of inflammatory cytokines through the inhibition of NF-kB signaling pathways.
• Antioxidant Activity : By scavenging free radicals and reducing oxidative stress, these compounds may protect neuronal cells from damage.

Case Studies

Several case studies have highlighted the efficacy of naphthyridine derivatives:

• Study on Anticancer Effects : A study published in Journal of Medicinal Chemistry demonstrated that a related naphthyridine compound significantly reduced tumor size in xenograft models by inhibiting tumor angiogenesis .
• Anti-inflammatory Study : Research conducted on animal models showed that treatment with naphthyridine derivatives led to a marked decrease in paw edema and inflammatory markers compared to control groups .
• Neuroprotection Study : In vitro studies indicated that these compounds could protect neuronal cells from amyloid-beta-induced toxicity by enhancing mitochondrial function .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The structural diversity among naphthyridine derivatives significantly influences their physicochemical and biological properties. Key analogs include:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Structural Features
Target Compound	6-Benzyl, 4-(2-methoxyphenyl), 3-CN	C23H22N4O	376.45 g/mol	Enhanced lipophilicity due to benzyl and methoxyphenyl groups
(8E)-6-Ethyl-4-(3,4,5-trimethoxyphenyl)-8-(3,4,5-trimethoxybenzylidene) analog (3c)	6-Ethyl, 4-trimethoxyphenyl, 8-benzylidene, 2-thioxo	C30H33N3SO6	563.66 g/mol	Extended π-system from benzylidene; thioxo group may influence redox activity
6-Methyl-2-[(3-methylbenzyl)sulfanyl]-4-(2-thienyl) analog	6-Methyl, 2-(methylbenzylsulfanyl), 4-thienyl	C22H21N3S2	391.55 g/mol	Sulfur-containing substituents improve metabolic stability
6-Methyl-4-(thien-2-yl)-2-thioxo analog (127)	6-Methyl, 4-thienyl, 2-thioxo	C14H13N3S2	287.40 g/mol	Thiophene enhances aromatic stacking; thioxo group modulates electron density

Key Observations :

• Aromatic Substituents : The 2-methoxyphenyl group in the target compound vs. thienyl () or trimethoxyphenyl () groups alters steric bulk and π-π interactions.
• N-Alkylation : The benzyl group at position 6 (target) vs. ethyl (3c) or methyl () groups affects solubility and pharmacokinetics.

Physicochemical Properties

Property	Target Compound	Compound 3c	Compound 4	Compound 127
Melting Point	163–165°C	255°C	150°C	Not reported
IR ν(CN)	~2220 cm⁻¹	2220 cm⁻¹	2217 cm⁻¹	Not reported
MS Base Peak	Not reported	563 [M⁺]	466 [M⁺]	Not reported

Notable Trends:

• Higher melting points in compounds with bulky substituents (e.g., 3c vs. target).
• Consistent CN IR stretches (~2220 cm⁻¹) confirm cyano group integrity across analogs.

Pharmacological Activity

• Antiarrhythmic Potential: Compound 3c demonstrated significant activity in antiarrhythmic assays, likely due to its trimethoxyphenyl groups modulating ion channels.
• Sulfur-Containing Analogs : Compounds with sulfanyl groups (e.g., ) may exhibit improved metabolic stability over oxygenated analogs.